Cas no 1806168-51-3 (2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1806168-51-3
• MF: C₈H₅F₃INO₄
• MW: 363.02928519249
• CID: 4835529
• Update Time: 2025-08-03

2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H5F3INO4/c1-16-4-2-3(7(14)15)6(13-5(4)12)17-8(9,10)11/h2H,1H3,(H,14,15)
• InChI Key： MJOGOKAOZBBDMO-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=O)O)C(=N1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 68.6

Additional information on 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid

2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806168-51-3): A Comprehensive Overview

2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806168-51-3) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents.

The chemical structure of 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid includes a pyridine ring substituted with an iodo group, a methoxy group, and a trifluoromethoxy group, along with a carboxylic acid functional group. These substituents contribute to the compound's reactivity and biological activity, making it a valuable intermediate in the synthesis of various bioactive molecules.

Recent studies have highlighted the importance of halogenated pyridines in drug discovery. For instance, the presence of the iodo group in 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid can enhance the compound's lipophilicity and improve its ability to cross biological membranes. This property is crucial for drugs that need to reach specific cellular targets.

The methoxy and trifluoromethoxy groups in 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid also play significant roles in modulating the compound's electronic properties and biological activity. The methoxy group can increase the electron density on the pyridine ring, while the trifluoromethoxy group can introduce steric hindrance and enhance metabolic stability.

In terms of synthetic applications, 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid serves as a key intermediate in the synthesis of various pharmaceuticals. Its reactivity with different nucleophiles and electrophiles allows for the construction of complex molecular architectures. For example, it can be used in Suzuki-Miyaura coupling reactions to introduce aryl or vinyl groups, thereby expanding its utility in drug design.

The carboxylic acid functional group in 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid provides additional opportunities for chemical modification. It can be converted into esters, amides, or other derivatives, which can further enhance the compound's pharmacological properties. These derivatives are often evaluated for their potential as lead compounds in drug discovery programs.

Research into the biological activity of 2-Iodo-3-methoxy-6-(trifluoromethoxy)pyridine-5-carboxylic acid has shown promising results. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been investigated for its ability to inhibit kinases, which are key targets in cancer therapy. The compound's ability to selectively target these enzymes without affecting other cellular processes makes it a valuable candidate for further development.

In addition to its potential as a direct therapeutic agent, 2-Iodo-3-meth oxy - 6 - ( trif luoro meth oxy ) pyri dine - 5 - car box ylic ac id is also being explored as a building block for prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. This approach can improve drug delivery and reduce side effects by ensuring that the active compound is released only at the desired site of action.

The synthesis of 2-Iodo-3-meth oxy - 6 - ( trif luoro meth oxy ) pyri dine - 5 - car box ylic ac id involves several steps that require precise control over reaction conditions. Common synthetic routes include sequential functionalization of a pyridine scaffold followed by selective substitution reactions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

In conclusion, 2-Iodo-3-meth oxy - 6 - ( trif luoro meth oxy ) pyri dine - 5 - car box ylic ac id (CAS No. 1806168-51-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in drug discovery programs.